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Compound of Interest

Compound Name: 2-Pyrrolidin-2-yl-benzothiazole

Cat. No.: B2763331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Benzothiazole
Scaffold in Modern Drug Discovery
The benzothiazole moiety is a privileged heterocyclic structure, forming the core of numerous

compounds with significant pharmacological activities.[1][2] Its derivatives have garnered

substantial interest in medicinal chemistry due to their diverse therapeutic applications,

including antimicrobial, anti-inflammatory, and anticancer properties.[3][4][5] The compound 2-
Pyrrolidin-2-yl-benzothiazole belongs to this important class of molecules and is a valuable

building block in the synthesis of novel therapeutic agents.[6][7] The pyrrolidine ring, a five-

membered nitrogen-containing heterocycle, is another key pharmacophore found in many

natural products and synthetic drugs. The combination of these two scaffolds in 2-Pyrrolidin-2-
yl-benzothiazole presents a unique chemical entity with potential for diverse biological

activities.

These application notes provide a comprehensive guide to the safe handling, storage, and

utilization of 2-Pyrrolidin-2-yl-benzothiazole in a laboratory setting. Adherence to these

protocols is crucial to ensure the integrity of the compound and the safety of laboratory

personnel.
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A thorough understanding of the physicochemical properties of 2-Pyrrolidin-2-yl-
benzothiazole is fundamental to its appropriate handling and use in experimental settings.

Property Value Source

Chemical Name 2-Pyrrolidin-2-yl-benzothiazole [8][9]

CAS Number 359804-21-0 [8][9]

Molecular Formula C₁₁H₁₂N₂S [8][9]

Molecular Weight 204.30 g/mol [8]

Appearance Varies (often a solid) General knowledge

Purity
Typically >95% for research

grade
[10]

Note: Physical properties such as melting point and solubility may vary between batches and

should be determined empirically if critical for an experiment.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-Pyrrolidin-2-yl-benzothiazole is not readily

available, data from the closely related isomer, 2-(Pyrrolidin-1-yl)benzo[d]thiazole, and the

parent compound, benzothiazole, provide valuable safety information.[10][11]

GHS Hazard Classification (based on related compounds):

Skin Irritation: Category 2[10]

Eye Irritation: Category 2A[10][11]

Specific target organ toxicity — single exposure (Respiratory system): Category 3[10]

Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or

if inhaled.[11]
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H315: Causes skin irritation.[10]

H319: Causes serious eye irritation.[10][11]

H335: May cause respiratory irritation.[10]

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[11]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10][11]

P264: Wash skin thoroughly after handling.[10][11]

P270: Do not eat, drink or smoke when using this product.[12]

P271: Use only outdoors or in a well-ventilated area.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[10]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[10][12]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[10]

P312: Call a POISON CENTER or doctor if you feel unwell.[10]

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[10]

P405: Store locked up.[10][12]
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Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[10]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Pyrrolidin-2-yl-benzothiazole:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.

Skin and Body Protection: A laboratory coat is required. For larger quantities or when there is

a risk of splashing, additional protective clothing may be necessary.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate or if handling large quantities of the solid.

Handling 2-Pyrrolidin-2-yl-benzothiazole

Start Handling
Assess Risks:

- Quantity
- Procedure

Wear Safety Goggles
Always

Wear Nitrile Gloves Wear Lab Coat Work in Fume Hood Handling Complete

Click to download full resolution via product page

Caption: Personal Protective Equipment Workflow.

Storage and Stability
Proper storage is essential to maintain the integrity and stability of 2-Pyrrolidin-2-yl-
benzothiazole.
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General Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[10]

Temperature: While specific data is unavailable, refrigeration (2-8 °C) is recommended for

long-term storage, a common practice for many heterocyclic compounds.

Inert Atmosphere: For long-term storage, especially if the compound is sensitive to air or

moisture, storing under an inert atmosphere (e.g., nitrogen or argon) is advisable.[4][13][14]

Light Sensitivity: While not explicitly documented, many complex organic molecules are light-

sensitive. It is good practice to store the compound in an amber vial or in a dark location to

prevent potential photodegradation.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[15]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
The solubility of 2-Pyrrolidin-2-yl-benzothiazole in various solvents has not been extensively

reported. Therefore, it is recommended to perform a small-scale solubility test before preparing

a large stock solution.

Materials:

2-Pyrrolidin-2-yl-benzothiazole powder

Dimethyl sulfoxide (DMSO)

Ethanol (EtOH)

Deionized water

Vortex mixer

Sonicator

Calibrated pipettes
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Sterile microcentrifuge tubes or vials

Procedure:

Solubility Test (Small Scale): a. Weigh approximately 1-5 mg of 2-Pyrrolidin-2-yl-
benzothiazole into a small, tared vial. b. Add a small, measured volume of the desired

solvent (e.g., 100 µL of DMSO). c. Vortex the mixture thoroughly for 1-2 minutes. d. If the

solid does not dissolve, gently warm the mixture (not exceeding 40°C) and/or sonicate for 5-

10 minutes. e. Continue adding the solvent in small, measured increments until the solid is

fully dissolved. Record the total volume of solvent used to calculate the approximate

solubility.

Preparation of a 10 mM Stock Solution in DMSO (Example): a. Accurately weigh 2.043 mg of

2-Pyrrolidin-2-yl-benzothiazole (MW = 204.30 g/mol ). b. Transfer the powder to a sterile

1.5 mL microcentrifuge tube. c. Add 1.0 mL of high-purity DMSO to the tube. d. Vortex the

solution until the solid is completely dissolved. Gentle warming or sonication may be used to

aid dissolution. e. Aliquot the stock solution into smaller volumes in amber vials to minimize

freeze-thaw cycles and light exposure. f. Label the vials clearly with the compound name,

concentration, solvent, and date of preparation. g. Store the stock solution at -20°C for short-

to-medium-term storage or -80°C for long-term storage.
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Stock Solution Preparation
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Caption: Workflow for preparing a stock solution.
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Protocol 2: General Handling and Use in Cell Culture
When introducing 2-Pyrrolidin-2-yl-benzothiazole into cell culture experiments, it is crucial to

minimize solvent-induced toxicity.

Procedure:

Thaw a vial of the stock solution at room temperature.

Dilute the stock solution to an intermediate concentration in sterile cell culture medium.

Ensure the final concentration of the organic solvent (e.g., DMSO) in the culture medium is

non-toxic to the cells, typically below 0.5% (v/v).

Perform a serial dilution of the intermediate solution in the culture medium to achieve the

desired final concentrations for your experiment.

Always include a vehicle control (culture medium with the same final concentration of the

solvent) in your experimental design to account for any effects of the solvent on the cells.

Waste Disposal
All waste materials contaminated with 2-Pyrrolidin-2-yl-benzothiazole must be disposed of as

hazardous chemical waste in accordance with local, state, and federal regulations.

Guidelines:

Solid Waste: Collect any solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in

a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing the compound in a clearly labeled, sealed,

and chemically compatible container. Do not mix with incompatible waste streams.[16]

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container.

Empty Containers: "Empty" containers that held the compound should be managed as

hazardous waste. Do not rinse into the sanitary sewer.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name of the contents.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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